CID 5333139
CID 5333139
Brand Name:
Vulcanchem
CAS No.:
69459-58-1
VCID:
VC0187920
InChI:
InChI=1S/C18H18BrNO3S/c1-2-23-18(22)16-13-5-3-4-6-15(13)24-17(16)20-10-11-9-12(19)7-8-14(11)21/h7-10,20H,2-6H2,1H3/b11-10+
SMILES:
CCOC(=O)C1=C(SC2=C1CCCC2)NC=C3C=C(C=CC3=O)Br
Molecular Formula:
C18H18BrNO3S
Molecular Weight:
408.3 g/mol
CID 5333139
CAS No.: 69459-58-1
Main Products
VCID: VC0187920
Molecular Formula: C18H18BrNO3S
Molecular Weight: 408.3 g/mol
| CAS No. | 69459-58-1 |
|---|---|
| Product Name | CID 5333139 |
| Molecular Formula | C18H18BrNO3S |
| Molecular Weight | 408.3 g/mol |
| IUPAC Name | ethyl 2-[[(E)-(3-bromo-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate |
| Standard InChI | InChI=1S/C18H18BrNO3S/c1-2-23-18(22)16-13-5-3-4-6-15(13)24-17(16)20-10-11-9-12(19)7-8-14(11)21/h7-10,20H,2-6H2,1H3/b11-10+ |
| Standard InChIKey | DDEYYGWRMSAQTF-ZHACJKMWSA-N |
| Isomeric SMILES | CCOC(=O)C1=C(SC2=C1CCCC2)N/C=C/3\C=C(C=CC3=O)Br |
| SMILES | CCOC(=O)C1=C(SC2=C1CCCC2)NC=C3C=C(C=CC3=O)Br |
| Canonical SMILES | CCOC(=O)C1=C(SC2=C1CCCC2)NC=C3C=C(C=CC3=O)Br |
| PubChem Compound | 5333139 |
| Last Modified | Nov 09 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume